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Compound of Interest

Compound Name: Disperse Yellow 39

CAS No.: 2229825-63-0

Cat. No.: B16378903

Get Quote

This guide provides a comprehensive benchmark of Disperse Yellow 39 against other

commercially available yellow disperse dyes, offering researchers, scientists, and drug

development professionals a comparative analysis of their performance and toxicological

profiles. The information presented is collated from publicly available data to facilitate informed

decisions in research and development.

Chemical and Physical Properties
A fundamental understanding of the physicochemical properties of these dyes is crucial for

predicting their behavior in various applications. The following table summarizes key properties

of Disperse Yellow 39 and its selected commercial alternatives.
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Property
Disperse
Yellow 39

C.I.
Disperse
Yellow 3

C.I.
Disperse
Yellow 7

C.I.
Disperse
Yellow 23

C.I.
Disperse
Yellow 54

C.I. Name
Disperse

Yellow 39

Disperse

Yellow 3

Disperse

Yellow 7

Disperse

Yellow 23

Disperse

Yellow 54

CAS Number 12236-29-2 2832-40-8 6300-37-4 6250-23-3 12223-85-7

Molecular

Formula
C₁₇H₁₆N₂O C₁₅H₁₅N₃O₂ C₁₉H₁₆N₄O C₁₈H₁₄N₄O C₁₈H₁₁NO₃

Molecular

Weight (

g/mol )

264.32 269.30 316.36 302.33 289.29

Chemical

Structure

Class

Methine Monoazo Diazo Diazo
Quinophthalo

ne

Melting Point

(°C)
232-234

192-195

(decomposes

)

132.7-135.8 179-181
No data

available

Solubility

Slightly

soluble in

Dichlorometh

ane, very

slightly in

Ethanol,

slightly in

Methanol.[1]

Soluble in

acetone,

ethanol, and

benzene.[2]

Soluble in

acetone and

DMF.[3]

Soluble in

acetone and

DMF.[4]

No data

available

Performance Characteristics: Fastness Properties
The fastness of a dye, its ability to retain its color under various conditions, is a critical

performance indicator. The following table summarizes the fastness properties of the selected

dyes on polyester fabric, with ratings based on the ISO 1-5 grey scale (unless otherwise

specified), where 5 indicates the highest fastness. It is important to note that direct comparative
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studies under identical conditions are limited; therefore, this data is compiled from various

sources and may not be directly comparable.
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Fastness
Property
(on
Polyester
)

ISO Test
Method

Disperse
Yellow 39

C.I.
Disperse
Yellow 3

C.I.
Disperse
Yellow 7

C.I.
Disperse
Yellow 23

C.I.
Disperse
Yellow 54

Light

Fastness

ISO 105-

B02
7 6 6 6-7 6-7

Washing

Fastness

(Staining)

ISO 105-

C06
5 4-5 4-5 4-5 5

Washing

Fastness

(Fading)

ISO 105-

C06
5 4-5 4-5 4-5 5

Perspiratio

n Fastness

(Staining)

ISO 105-

E04
5 3 5 5

No data

available

Perspiratio

n Fastness

(Fading)

ISO 105-

E04
5 5 5 5

No data

available

Sublimatio

n (Ironing)

Fastness

(Staining)

ISO 105-

P01
3-4 3 3 3-4 4

Sublimatio

n (Ironing)

Fastness

(Fading)

ISO 105-

P01
4-5 4-5 4 4

No data

available

Dry

Rubbing

Fastness

ISO 105-

X12

No data

available

No data

available
4-5

No data

available

No data

available

Wet

Rubbing

ISO 105-

X12

No data

available

No data

available

4 No data

available

No data

available
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Fastness

Note: The fastness properties can vary depending on the dyeing process, depth of shade, and

the specific substrate.

Experimental Protocols
To ensure the reproducibility and comparability of performance data, standardized experimental

protocols are essential. The following are outlines of key ISO test methods for evaluating the

fastness properties of disperse dyes.

High-Temperature Exhaust Dyeing of Polyester
This method is commonly used for applying disperse dyes to polyester fibers.

Fabric Preparation: Scour and bleach 100% polyester fabric to remove impurities.

Dye Bath Preparation: Prepare a dye bath with a specific liquor-to-goods ratio (e.g., 10:1).

Add a dispersing agent, a leveling agent, and adjust the pH to 4.5-5.5 with acetic acid. The

dye is first pasted with a small amount of water and dispersing agent before being added to

the bath.

Dyeing Process: Introduce the fabric into the dye bath at a starting temperature of

approximately 60°C. The temperature is then raised at a controlled rate (e.g., 2°C/minute) to

the final dyeing temperature (typically 130°C for high-temperature dyes). The dyeing is

continued at this temperature for a set time (e.g., 60 minutes).

Cooling and Rinsing: The dye bath is cooled down, and the fabric is rinsed thoroughly.

Reduction Clearing: A post-treatment with a solution of sodium hydrosulfite and caustic soda

at an elevated temperature (e.g., 80°C) is performed to remove unfixed dye from the fiber

surface, improving fastness properties. The fabric is then rinsed and dried.

Colorfastness to Light (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representing natural daylight.
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A specimen of the dyed fabric is exposed to light from a xenon arc lamp under specified

conditions of temperature and humidity.

Simultaneously, a set of blue wool references with known lightfastness ratings are exposed.

The color change of the specimen is assessed by comparing it with the fading of the blue

wool references. The lightfastness is rated on a scale of 1 to 8, where 8 indicates the highest

fastness.

Colorfastness to Washing (ISO 105-C06)
This test is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.

A specimen of the dyed fabric is stitched between two specified adjacent fabrics (multi-fiber

or single-fiber).

The composite specimen is then laundered in a solution of a standard detergent under

specified conditions of temperature, time, and mechanical agitation.

The change in color of the specimen (fading) and the degree of staining on the adjacent

fabrics are assessed using the grey scales.

Colorfastness to Perspiration (ISO 105-E04)
This method evaluates the resistance of the color of textiles to the effects of human

perspiration.

A specimen of the dyed fabric, in contact with a multi-fiber strip, is immersed in two different

solutions, one alkaline and one acidic, simulating perspiration.

The specimens are then subjected to a fixed mechanical pressure and left in a heating

device for a specific time.

The change in color of the specimen and the staining of the adjacent fabric are assessed

using the grey scales.

Colorfastness to Dry Heat (Sublimation) (ISO 105-P01)
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This test determines the resistance of the color of textiles to the action of dry heat, which is

relevant for processes like ironing and heat-setting.

A specimen of the dyed fabric is placed in a heating device at a specified temperature and

pressure for a set time.

The change in color of the specimen and the staining of an adjacent undyed fabric are

assessed using the grey scales.

Toxicological Profile
The toxicological properties of dyes are a critical consideration, especially for applications

where human contact is likely. Azo dyes, in particular, can pose health risks through the

reductive cleavage of the azo bond, which can release potentially carcinogenic aromatic

amines.
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Toxicologic
al Endpoint

Disperse
Yellow 39

C.I.
Disperse
Yellow 3

C.I.
Disperse
Yellow 7

C.I.
Disperse
Yellow 23

C.I.
Disperse
Yellow 54

Carcinogenici

ty

No data

available

Carcinogenic

in male rats

and female

mice.[2]

Metabolized

to genotoxic

and

carcinogenic

compounds.

[1][5]

Known to be

carcinogenic.

[6]

No data

available

Mutagenicity
No data

available

Mutagenic in

several

systems.[2]

Genotoxic,

primarily due

to its

metabolites.

[1]

No data

available

No data

available

Skin

Sensitization

No data

available

Can induce

allergic

reactions.[2]

[7]

Potential skin

sensitizer.[1]

Known to be

allergenic.[6]

No data

available

Acute Toxicity

(Oral)

Harmful if

swallowed.[8]

Low toxicity

by

intraperitonea

l route.[9]

Specific LD50

data not

readily

available.[1]

No data

available

No data

available

Visualized Pathways and Workflows
To aid in the understanding of the experimental processes and the toxicological mechanisms of

these dyes, the following diagrams are provided.

Dyeing Process Workflow

Fabric Preparation Dye Bath Preparation Dyeing Cooling & Rinsing Reduction Clearing Drying
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Click to download full resolution via product page

A simplified workflow for the high-temperature exhaust dyeing of polyester.

Metabolic Activation and Toxicity Pathway of Azo Dyes

Azo Dye

Metabolic Reduction (Azoreductases)

Aromatic Amines

Metabolic Activation (e.g., N-hydroxylation)

Reactive Metabolites

DNA Adducts Cellular Damage

Carcinogenesis Inflammation Apoptosis

Click to download full resolution via product page

Generalized metabolic activation pathway of azo dyes leading to toxicity.
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Conclusion
Disperse Yellow 39 exhibits excellent fastness properties, particularly in terms of light,

washing, and perspiration fastness, making it a high-performance dye for polyester. When

compared to the selected alternatives, it generally shows comparable or superior fastness

ratings. However, the choice of dye will ultimately depend on the specific application

requirements, including desired shade, cost-effectiveness, and, critically, the toxicological

profile.

For applications where biocompatibility and low toxicity are paramount, the potential

carcinogenicity and sensitization associated with azo dyes like Disperse Yellow 3, 7, and 23

warrant careful consideration. Although toxicological data for Disperse Yellow 39 is not as

readily available, its chemical structure should be evaluated for potential metabolic release of

harmful compounds. This guide serves as a starting point for a more detailed and application-

specific evaluation of these dyes. It is recommended to conduct in-house testing under specific

process conditions to make a final, informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Performance Analysis of Disperse
Yellow 39 and Commercially Available Alternatives]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b16378903/docs#a-comparative-
performance-analysis-of-disperse-yellow-39-and-commercially-available-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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